Cas no 1500828-52-3 (1-3-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one)

1-3-(Dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one is a specialized chemical compound featuring a 1,2,4-triazole moiety linked to a phenyl ketone structure. Its key advantages include high reactivity due to the presence of both the triazole ring and the carbonyl group, making it a versatile intermediate in organic synthesis. The dimethyl substitution on the triazole ring enhances stability while maintaining reactivity, suitable for applications in pharmaceuticals, agrochemicals, and material science. Its well-defined molecular structure allows for precise functionalization, enabling the development of targeted derivatives. The compound is typically characterized by good solubility in common organic solvents, facilitating its use in diverse reaction conditions.

1-3-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one structure

1500828-52-3 structure

Product Name:1-3-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one

CAS No:1500828-52-3

MF:C₁₂H₁₃N₃O

MW:215.251122236252

CID:5851192

PubChem ID:79168356

Update Time:2025-10-22

1-3-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

- Ethanone, 1-[3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)phenyl]-
- 1-(3-(3,5-Dimethyl-1h-1,2,4-triazol-1-yl)phenyl)ethan-1-one
- 1-3-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one
- 1500828-52-3
- CS-0275178
- EN300-1293082
- AKOS017719696
- 1-[3-(dimethyl-1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one
- Inchi： 1S/C12H13N3O/c1-8(16)11-5-4-6-12(7-11)15-10(3)13-9(2)14-15/h4-7H,1-3H3
- InChI Key： OHKHCLTUCJPIJD-UHFFFAOYSA-N
- SMILES： C(=O)(C1=CC=CC(N2C(C)=NC(C)=N2)=C1)C

Computed Properties

Exact Mass: 215.105862047g/mol
Monoisotopic Mass: 215.105862047g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 47.8Å²

Experimental Properties

Density: 1.17±0.1 g/cm3(Predicted)
Boiling Point: 425.9±47.0 °C(Predicted)
pka: 2.98±0.50(Predicted)

1-3-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1293082-0.05g	1-[3-(dimethyl-1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one	1500828-52-3	0.05g	$768.0	2023-06-06
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Enamine	EN300-1293082-1.0g	1-[3-(dimethyl-1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one	1500828-52-3	1g	$914.0	2023-06-06
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Enamine	EN300-1293082-5.0g	1-[3-(dimethyl-1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one	1500828-52-3	5g	$2650.0	2023-06-06
Enamine	EN300-1293082-10.0g	1-[3-(dimethyl-1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one	1500828-52-3	10g	$3929.0	2023-06-06
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